Cas no 2418662-59-4 (tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
• CAS No: 2418662-59-4
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 6529790
• Update Time: 2025-08-05

tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[3-formyl-5-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H24N2O5/c1-18(2,3)25-17(23)20-7-5-19(6-8-20)15-10-13(12-21)9-14(11-15)16(22)24-4/h9-12H,5-8H2,1-4H3
• InChI Key： JAIQFIADBNZXJF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC(C(OC)=O)=CC(C=O)=C2)CC1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 505.0±50.0 °C(Predicted)
• pka: 0.59±0.20(Predicted)

Additional information on tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate

tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate

The compound tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate (CAS No. 2418662-59-4) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The structure of this molecule incorporates a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and is substituted with a tert-butyl group and a phenyl ring that carries both formyl and methoxycarbonyl substituents. These functional groups contribute to the molecule's unique chemical properties and biological interactions.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. For instance, research has shown that piperazine-based compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The presence of the formyl group in this compound suggests potential involvement in redox reactions, which could be exploited for designing drugs targeting oxidative stress-related diseases. Additionally, the methoxycarbonyl group introduces ester functionality, which can enhance the molecule's solubility and bioavailability—a critical factor in drug design.

The synthesis of tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The use of tert-butyl groups in organic synthesis is well-documented due to their ability to stabilize intermediates during reaction sequences. The phenyl ring substitution pattern (3-formyl and 5-methoxycarbonyl) is strategically designed to optimize electronic effects and steric interactions, which are crucial for modulating the molecule's pharmacokinetic properties.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its interaction with cellular receptors has been investigated, revealing potential applications in the treatment of neurodegenerative disorders. The methoxycarbonyl group has also been implicated in modulating the compound's ability to cross cellular membranes, enhancing its efficacy as a drug candidate.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound. Recent advancements in analytical chemistry have enabled more precise determination of stereochemistry and regioisomerism, which are essential for ensuring consistent pharmacological performance.

In conclusion, tert-butyl 4-[3-formyl-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool in drug discovery efforts. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic solutions across various medical domains.